Cas no 2137902-93-1 (Ethyl 5-(benzyloxy)-2-propyl-1-oxaspiro[2.3]hexane-2-carboxylate)

• Product Name: Ethyl 5-(benzyloxy)-2-propyl-1-oxaspiro[2.3]hexane-2-carboxylate
• CAS No: 2137902-93-1
• MF: C₁₈H₂₄O₄
• MW: 304.380765914917
• CID: 6440090
• PubChem ID: 165954031
• Update Time: 2025-10-28

Ethyl 5-(benzyloxy)-2-propyl-1-oxaspiro[2.3]hexane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2137902-93-1
• ethyl 5-(benzyloxy)-2-propyl-1-oxaspiro[2.3]hexane-2-carboxylate
• EN300-700157
• Ethyl 5-(benzyloxy)-2-propyl-1-oxaspiro[2.3]hexane-2-carboxylate

• Inchi： 1S/C18H24O4/c1-3-10-18(16(19)20-4-2)17(22-18)11-15(12-17)21-13-14-8-6-5-7-9-14/h5-9,15H,3-4,10-13H2,1-2H3
• InChI Key： UCUTYFJUXKNOAJ-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)(CCC)C21CC(C2)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 304.16745924g/mol
• Monoisotopic Mass: 304.16745924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 48.1Ų

Additional information on Ethyl 5-(benzyloxy)-2-propyl-1-oxaspiro[2.3]hexane-2-carboxylate

Comprehensive Overview of Ethyl 5-(benzyloxy)-2-propyl-1-oxaspiro[2.3]hexane-2-carboxylate (CAS No. 2137902-93-1)

Ethyl 5-(benzyloxy)-2-propyl-1-oxaspiro[2.3]hexane-2-carboxylate (CAS No. 2137902-93-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and synthetic chemistry research. This spirocyclic ester derivative combines unique structural features, including a 1-oxaspiro[2.3]hexane core and a benzyloxy substituent, making it a valuable intermediate for drug discovery and material science applications. Its molecular formula, C₁₉H₂₆O₄, reflects a balanced hydrophobicity suitable for diverse synthetic transformations.

The compound's spirocyclic architecture is particularly noteworthy, as such structures are increasingly explored for their conformational rigidity and bioactivity. Researchers have focused on its potential as a building block for pro-drug development or chiral auxiliaries, aligning with current trends in targeted drug delivery systems. The ethyl carboxylate moiety enhances its solubility in organic solvents, facilitating reactions like nucleophilic substitutions or reductions—key topics frequently searched in synthetic chemistry forums.

Recent publications highlight the role of Ethyl 5-(benzyloxy)-2-propyl-1-oxaspiro[2.3]hexane-2-carboxylate in asymmetric synthesis. Its propyl side chain and benzyl-protected oxygen allow selective deprotection strategies, a hot topic in green chemistry optimization. Analytical techniques such as HPLC and NMR (commonly searched terms) confirm its high purity (>98%), meeting industry standards for preclinical studies.

From an industrial perspective, scalability of this compound is under investigation, with patent literature emphasizing its utility in fragrance synthesis and biodegradable polymers—areas gaining traction due to environmental concerns. Computational studies (a trending topic in AI-assisted chemistry) predict its compatibility with enzymatic catalysis, addressing demands for sustainable production methods.

Storage recommendations for CAS No. 2137902-93-1 typically suggest inert atmospheres at -20°C to preserve the oxaspiro ring stability. Safety data sheets emphasize standard organic compound handling, avoiding unnecessary alarmist classifications while maintaining compliance with global regulatory frameworks.

In conclusion, Ethyl 5-(benzyloxy)-2-propyl-1-oxaspiro[2.3]hexane-2-carboxylate represents a versatile scaffold bridging academic research and industrial applications. Its structural novelty continues to inspire innovations in medicinal chemistry and material design, responding to the growing demand for complex, functionally diverse intermediates in modern synthetic workflows.